6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of pyrrolo[3,4-b]pyridine . It has a molecular weight of 386.41 . The IUPAC name for this compound is 6-(((9H-fluoren-9-yl)methoxy)carbonyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C23H18N2O4/c26-22(27)14-9-15-11-25(12-21(15)24-10-14)23(28)29-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,20H,11-13H2,(H,26,27) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Chemical Synthesis and Derivatives : The research by Bakhite et al. (2005) illustrates the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related compounds, showcasing the diversity of synthetic routes and the potential for generating a wide array of derivatives from pyrrolopyridine structures (Bakhite, Al‐Sehemi, & Yamada, 2005).
Catalytic Activity and Complex Formation : Drabina et al. (2010) explored the synthesis of 6-(1,3-oxazolin-2-yl)pyridine-2-carboxylates and their ability to form stable complexes with Cu(II) ions. This study indicates the potential of pyrrolopyridine derivatives in catalysis and complex formation, which might be relevant for designing catalysts and understanding molecular interactions (Drabina, Funk, Růžička, Hanusek, & Sedlák, 2010).
Application in Solar Cells : Chen et al. (2017) investigated novel alcohol-soluble conjugated polymers with pyridine incorporated into fluorene scaffolds for use as cathode interfacial layers in polymer solar cells. This highlights the potential application of pyrrolopyridine derivatives in improving the efficiency of solar cells, demonstrating their importance in renewable energy technologies (Chen et al., 2017).
Advanced Materials and Analytical Applications
Fluorescence and Stability : Novel fluorophores based on pyridine and pyrrolopyridine structures, such as the work by Hirano et al. (2004) on 6-Methoxy-4-quinolone, exhibit strong fluorescence and stability in various pH ranges, indicating the potential of pyrrolopyridine derivatives in biomedical analysis and as fluorescent labeling reagents (Hirano et al., 2004).
Structural and Vibrational Analysis : The work on the structure and vibrational spectra of related compounds provides insights into the fundamental properties of pyrrolopyridine derivatives, aiding in the understanding of their chemical behavior and potential applications in various fields (Bahgat, Al-Den Jasem, & El‐Emary, 2009).
Safety and Hazards
properties
IUPAC Name |
6-(9H-fluoren-9-ylmethoxycarbonyl)-5,7-dihydropyrrolo[3,4-b]pyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O4/c26-22(27)20-10-9-14-11-25(12-21(14)24-20)23(28)29-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,19H,11-13H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKSIJIGHLGKGIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CN1C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.